4-ethyl-2-(trifluoromethyl)benzoic acid
Description
4-Ethyl-2-(trifluoromethyl)benzoic acid is a chemical compound that belongs to the class of benzoic acids. It has a molecular weight of 218.18 . The compound is a derivative of benzoic acid, where a hydrogen atom on the benzene ring has been replaced by a trifluoromethyl group .
Molecular Structure Analysis
The molecular structure of 4-ethyl-2-(trifluoromethyl)benzoic acid can be represented by the InChI code: 1S/C10H9F3O2/c1-2-6-5-7 (10 (11,12)13)3-4-8 (6)9 (14)15/h3-5H,2H2,1H3, (H,14,15) .The compound is stable under normal temperature and pressure .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethyl-2-(trifluoromethyl)benzoic acid involves the introduction of an ethyl group and a trifluoromethyl group onto a benzoic acid molecule.", "Starting Materials": [ "Benzoic acid", "Ethyl bromide", "Sodium trifluoromethanesulfinate", "Copper(I) bromide", "Sodium iodide", "Sodium hydride", "Dimethylformamide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Synthesis of ethyl benzoate by esterification of benzoic acid with ethyl bromide in the presence of sodium hydride and dimethylformamide.", "Step 2: Synthesis of 4-ethylbenzoic acid by hydrolysis of ethyl benzoate with sodium hydroxide.", "Step 3: Synthesis of 4-ethyl-2-(trifluoromethyl)benzoic acid by the Umemoto's reagent method. In this method, sodium trifluoromethanesulfinate is reacted with copper(I) bromide and sodium iodide in acetic acid to form the Umemoto's reagent. This reagent is then reacted with 4-ethylbenzoic acid in the presence of water to form 4-ethyl-2-(trifluoromethyl)benzoic acid." ] } | |
CAS RN |
1369846-46-7 |
Product Name |
4-ethyl-2-(trifluoromethyl)benzoic acid |
Molecular Formula |
C10H9F3O2 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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